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Compound of Interest

Compound Name: 2-Isopropylisonicotinic acid

Cat. No.: B065470 Get Quote

Essential Safety and Handling Guide for 2-
Isopropylisonicotinic Acid
Disclaimer: A specific Safety Data Sheet (SDS) for 2-Isopropylisonicotinic acid (CAS No.

191535-55-4) is not readily available. The following guidance is based on the safety profile of

the closely related parent compound, isonicotinic acid, and general best practices for handling

acidic chemical compounds. It is imperative to treat 2-Isopropylisonicotinic acid with at least

the same level of caution as isonicotinic acid.

This guide provides researchers, scientists, and drug development professionals with essential,

immediate safety and logistical information for handling 2-Isopropylisonicotinic acid.

Hazard Summary and Personal Protective
Equipment (PPE)
Based on data for isonicotinic acid, 2-Isopropylisonicotinic acid should be handled as a

compound that can cause skin irritation, serious eye irritation, and potential respiratory

irritation.[1] The recommended personal protective equipment is crucial for minimizing

exposure and ensuring personal safety.
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Potential Hazard
Recommended Personal Protective

Equipment (PPE)

Skin Irritation

Gloves: Chemical-resistant gloves (e.g., nitrile,

neoprene).[2] Lab Coat: A standard laboratory

coat should be worn and buttoned. For

significant quantities or risk of splash, a

chemical-resistant apron over the lab coat is

recommended.

Eye Irritation

Eye Protection: Safety glasses with side shields

are mandatory at a minimum.[2] For operations

with a higher risk of splashing, chemical safety

goggles are required.[1]

Respiratory Irritation

Respiratory Protection: Use in a well-ventilated

area, preferably within a chemical fume hood, to

avoid inhalation of dust or vapors.[1] If

engineering controls are insufficient or during

spill cleanup, a NIOSH-approved respirator with

appropriate cartridges for organic vapors and

particulates should be used.

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Wear appropriate PPE (gloves and eye protection) during inspection.

Verify that the container is clearly labeled with the chemical name and any hazard warnings.

2. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, acids, and bases.[3]
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Keep the container tightly closed when not in use.[1]

Ensure the storage area is clearly marked with the identity of the substance.

3. Handling and Use:

All handling of 2-Isopropylisonicotinic acid should be conducted in a certified chemical

fume hood to minimize inhalation exposure.[1]

Wear the full recommended PPE: chemical-resistant gloves, a lab coat, and safety goggles.

Avoid the formation of dust and aerosols.[1]

Use dedicated spatulas and glassware. Clean all equipment thoroughly after use.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[4]

4. Spill Management:

In case of a small spill, and if it is safe to do so, contain the spill with an inert absorbent

material (e.g., vermiculite, sand).

Sweep up the absorbed material and place it in a sealed, labeled container for hazardous

waste disposal.

Ventilate the area of the spill.

For large spills, evacuate the area and contact the institution's environmental health and

safety (EHS) department.

5. First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[1]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
All waste containing 2-Isopropylisonicotinic acid, including contaminated consumables

and spill cleanup materials, must be disposed of as hazardous chemical waste.

Collect waste in a clearly labeled, sealed, and compatible container.

Follow all local, state, and federal regulations for hazardous waste disposal. Contact your

institution's EHS department for specific disposal procedures.[5]
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Caption: Workflow for the safe handling of 2-Isopropylisonicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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